4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione

• IUPAC Name: (4Z)-4-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazolidine-2,5-dione
• InChI: InChI=1S/C11H7NO4S/c13-10-7(12-11(14)17-10)3-6-1-2-8-9(4-6)16-5-15-8/h1-4H,5H2,(H,12,14)/b7-3-
• InChI Key: XGJLNMAORFVSPS-CLTKARDFSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)SC(=O)N3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)SC(=O)N3
• Molecular Formula: C11H7NO4S
• Molecular Weight: 249.24 g/mol

Description

4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione is a complex organic compound characterized by the presence of a benzodioxole ring and a thiazolidine-2,5-dione moiety. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione typically involves the condensation of 1,3-benzodioxole-5-carbaldehyde with thiazolidine-2,5-dione under specific reaction conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is refluxed for several hours to ensure complete reaction, followed by purification through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated purification systems to handle large volumes of reactants and products efficiently.

Chemical Reactions Analysis

Types of Reactions

4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of thiazolidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the benzodioxole ring, where halogens or other substituents can be introduced using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) in the presence of light or heat.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Halogenated benzodioxole derivatives.

Scientific Research Applications

4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator in various biochemical pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding domains. These interactions can lead to alterations in cellular pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione
• 1-(benzo[d][1,3]dioxol-5-yl)-N-(phenyl)cyclopropane-carboxamide
• N′-[(1Z)-1-(1,3-Benzodioxol-5-yl)ethylidene]-1,3-benzodioxole-5-carbohydrazide

Uniqueness

4-(Benzo[d][1,3]dioxol-5-ylmethylene)thiazolidine-2,5-dione is unique due to its combination of a benzodioxole ring and a thiazolidine-2,5-dione moiety. This structural feature imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications in research and industry.